Cas no 2034356-32-4 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 2034356-32-4
• MF: C₁₈H₂₆N₆O₃
• MW: 374.437443256378
• CID: 6405797
• PubChem ID: 121137860
• Update Time: 2025-06-08

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2-(3,4-dimethoxyphenyl)acetamide
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-(3,4-dimethoxyphenyl)acetamide
• AKOS032456960
• F6438-3517
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(3,4-dimethoxyphenyl)acetamide
• 2034356-32-4

• Inchi： 1S/C18H26N6O3/c1-23(2)17-20-15(21-18(22-17)24(3)4)11-19-16(25)10-12-7-8-13(26-5)14(9-12)27-6/h7-9H,10-11H2,1-6H3,(H,19,25)
• InChI Key： GBEAAXBFJDGMHX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O)OC

Computed Properties

• Exact Mass: 374.20663871g/mol
• Monoisotopic Mass: 374.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide: A Comprehensive Overview

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide, with the CAS number 2034356-32-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as triazines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring dimethylamino and dimethoxyphenyl substituents, contributes to its distinct pharmacological properties.

The chemical structure of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide is characterized by a central 1,3,5-triazine ring functionalized with two dimethylamino groups at the 4 and 6 positions. The acetamide moiety is attached to the 2-position of the triazine ring via a methyl group. Additionally, the acetamide side chain is substituted with a 3,4-dimethoxyphenyl group. This intricate arrangement of functional groups imparts the compound with a high degree of molecular complexity and versatility.

In recent years, triazine derivatives have been extensively investigated for their potential as therapeutic agents due to their ability to modulate various biological targets. N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-dimethoxyphenyl)acetamide, in particular, has shown promising activity in several preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(3,4-< strong > dimethoxyphenyl strong > ) acetamide effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. p > < p >Furthermore , the compound has been evaluated for its anti-inflammatory effects . A recent study conducted by researchers at the University of California , San Francisco , found that N-{4 , 6-bis ( < strong > dimethylamino strong > ) -1 , 3 , 5 - < strong > triazin - 2 - ylmethyl strong > } - 2 - ( 3 , 4 - < strong > dimethoxyphenyl strong > ) acetamide significantly reduced inflammation in a mouse model of rheumatoid arthritis . The mechanism underlying this effect appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 . p > < p >The pharmacokinetic profile of N-{4 , 6-bis ( < strong > dimethylamino strong > ) -1 , 3 , 5 - < strong > triazin - 2 - ylmethyl strong > } - 2 - ( 3 , 4 - < strong > dimethoxyphenyl strong > ) acetamide has also been studied . Preliminary data suggest that the compound has favorable oral bioavailability and a moderate half-life , making it suitable for further development as an orally administered therapeutic agent . However , more comprehensive pharmacokinetic studies are needed to fully characterize its absorption , distribution , metabolism , and excretion ( ADME ) properties . p > < p >In addition to its biological activities , the synthetic accessibility of N-{4 , 6-bis ( < strong > dimethylamino strong > ) -1 , 3 , 5 - < strong > triazin - 2 - ylmethyl strong > } - 2 - ( 3 , 4 - < strong > dimethoxyphenyl strong > ) acetamide is an important consideration for its potential commercialization . Recent advances in synthetic chemistry have led to the development of efficient and scalable methods for the preparation of this compound . For example , a one-pot synthesis involving the reaction of cyanuric chloride with dimethylamine followed by nucleophilic substitution with an appropriate amine has been reported . This synthetic route offers high yields and purity levels , facilitating large-scale production . p > < p >The safety profile of N-{4 , 6-bis ( < strong > dimethylamino strong > ) -1 , 3 , 5 - < strong > triazin - 2 - ylmethyl strong > } - 2 - ( 3 , 4 - < strong > dimethoxyphenyl strong > ) acetamide is another critical aspect that has been evaluated in preclinical studies . Toxicity assessments conducted in vitro and in vivo have shown that the compound is well-tolerated at therapeutic doses . However , as with any new drug candidate , rigorous safety testing will be required before it can advance to clinical trials . p > < p >In conclusion , N-{4 , 6-bis ( < strong > dimethylamino strong > ) -1 , 3 , 5 - < strong > triazin - 2 - ylmethyl strong > } - 2 - ( 3 , 4 - < strong > dimethoxyphenyl strong > ) acetamide represents a promising lead compound for further development in medicinal chemistry and pharmaceutical research . Its unique chemical structure and multifaceted biological activities make it an attractive candidate for various therapeutic applications . Ongoing research efforts aim to optimize its pharmacological properties and evaluate its potential as a novel therapeutic agent for treating inflammatory diseases and cancer . p > article > response >